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Introduction

Chlorofluorocarbons (CFCs) are highly stable synthetic compounds that were once widely used
as refrigerants, solvents, and aerosol propellants.[1] Their chemical inertness, however, allows
them to persist in the environment and diffuse into the stratosphere, where they are
photolytically decomposed by ultraviolet radiation to release chlorine atoms. These chlorine
radicals catalytically destroy the ozone layer, which protects the Earth from harmful UV-B

radiation.[1]

While the Montreal Protocol has led to a significant reduction in the production and use of
major CFCs, there is ongoing interest in monitoring their residual levels in the environment and
in industrial products. This is crucial for ensuring compliance with regulations and for
understanding the long-term environmental impact of these substances.

This application note provides a comprehensive guide to the analytical methods for the
detection of 1,1,2-trichloro-1,2,2-trifluoroethane (CFC-113), a representative and historically
significant chlorofluorocarbon. The methodologies described herein are primarily based on gas
chromatography-mass spectrometry (GC-MS), a robust and sensitive technique for the analysis

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1329260#bc-rfq
https://gml.noaa.gov/hats/about/cfc.html
https://gml.noaa.gov/hats/about/cfc.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

of volatile organic compounds. The principles and protocols can be adapted for the analysis of
other similar CFCs.

Physicochemical Properties of CFC-113

A thorough understanding of the physicochemical properties of the analyte is fundamental to
developing effective analytical methods. Key properties of CFC-113 are summarized in the

table below.
Property Value Source
Chemical Formula C2CI3F3 [2]
Molecular Weight 187.376 g/mol [2]
Boiling Point 47.7 °C [3]
Melting Point -35°C [3]
Density 1.56 g/mL at 25°C [3]
Water Solubility 170 mg/L [3]
Vapor Pressure 285 mmHg at 20°C [3]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the gold standard for the analysis of CFCs due to its excellent separation capabilities
and the high sensitivity and specificity of mass spectrometric detection.[4] The workflow for GC-
MS analysis of CFC-113 is depicted in the diagram below.
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Caption: General workflow for the GC-MS analysis of CFC-113.

Gas Chromatography Parameters

The following GC parameters are recommended for the analysis of CFC-113. These
parameters should be optimized based on the specific instrument and application.
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Parameter Recommended Setting

Agilent J&W DB-624 or similar, 60 m x 0.25 mm

Column
ID, 1.4 pm film thickness
Carrier Gas Helium, constant flow at 1.2 mL/min
Inlet Temperature 200 °C
Injection Mode Splitless (for trace analysis)

40 °C (hold for 5 min), ramp to 180 °C at 10

Oven Program . _
°C/min, hold for 2 min

Transfer Line Temp 250 °C

Mass Spectrometry Parameters

For high-sensitivity and selective detection of CFC-113, Selected lon Monitoring (SIM) mode is
recommended. The characteristic mass fragments for CFC-113 can be determined from its
electron ionization mass spectrum.

Electron lonization Mass Spectrum of CFC-113

The mass spectrum of CFC-113 is characterized by a base peak at m/z 151 and other
significant fragments. The NIST WebBook of Chemistry is a valuable resource for reference

mass spectra.[2]

Recommended SIM lons for CFC-113

lon (m/z) Role

151 Quantitation lon
153 Qualification lon
117 Quialification lon

Sample Preparation Protocols
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Proper sample preparation is critical for accurate and reproducible results. The choice of

method depends on the sample matrix.

Protocol 1: Analysis of Water Samples via Purge and
Trap

This protocol is suitable for the analysis of CFC-113 in water samples at trace levels.

Principle: Purge and trap is a dynamic headspace technique where inert gas is bubbled
through the water sample, stripping the volatile organic compounds (VOCs) which are then
trapped on an adsorbent material. The trap is subsequently heated to desorb the analytes into
the GC-MS system.

Purge Cycle

Gnert Gas (He or N2))

C’-\queous Sample in Sparge)

Adsorbent Trap

|
IHeating

|
Desorptibn & Injection

GC-MS System
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Caption: Workflow for Purge and Trap Sample Preparation.
Step-by-Step Protocol:

o Sample Collection: Collect water samples in 40 mL amber glass vials with PTFE-lined septa.
Ensure no headspace is present.

o Sample Preservation: If not analyzed immediately, store samples at 4 °C.
e Purge and Trap System Parameters:

o Purge Gas: Helium at 40 mL/min.

o Purge Time: 11 minutes.

o Trap Material: A multi-bed trap (e.g., Carbopack B/Carboxen 1000/Carboxen 1001) is
recommended.

o Desorption Temperature: 250 °C.
o Desorption Time: 2 minutes.
o Bake Temperature: 270 °C for 8 minutes.

e Analysis: Introduce a 5 mL aliquot of the water sample into the purge and trap system
coupled to the GC-MS.

Expected Performance: Based on literature, detection limits for CFC-113 in water using purge
and trap GC-ECD can be as low as 0.0043 pmol/kg.[5] With GC-MS in SIM mode, comparable
or even lower detection limits can be achieved.

Protocol 2: Analysis of Air Samples

This protocol is suitable for monitoring CFC-113 in ambient or indoor air.

Step-by-Step Protocol:
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o Sample Collection: Collect air samples in evacuated Summa canisters.

o Sample Introduction: Use a preconcentrator to trap a known volume of air. The trap is then
rapidly heated to inject the analytes into the GC-MS.

o GC-MS Analysis: Analyze the sample using the GC-MS parameters outlined above.

Protocol 3: Analysis of Industrial Products

This protocol is for the determination of residual CFC-113 in solid or liquid industrial products
(e.g., polymers, cleaning agents).

Step-by-Step Protocol:
e Sample Preparation:

o Solid Samples: Accurately weigh a representative portion of the sample. Dissolve or
extract the sample in a high-purity solvent known to be free of CFC-113. Suitable solvents
include methanol, hexane, or isooctane. Sonication or gentle heating may be required to
facilitate dissolution/extraction.

o Liquid Samples: Accurately weigh a portion of the liquid sample and dilute with a suitable
solvent if necessary.

¢ Internal Standard: Add a known amount of an internal standard (e.g., bromochloromethane,
1,2-dichlorobenzene-d4) to the prepared sample.

e Analysis:

o Headspace-GC-MS: Transfer an aliquot of the prepared sample to a headspace vial. The
vial is heated to a specific temperature to allow the volatile CFC-113 to partition into the
headspace. An aliquot of the headspace is then injected into the GC-MS.

o Direct Liquid Injection: If the concentration of CFC-113 is sufficiently high and the sample
matrix is clean, a direct liquid injection of the prepared sample into the GC-MS may be
possible.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Quality Control and Validation

To ensure the trustworthiness of the analytical results, a robust quality control and validation
system must be in place.

o Calibration: A multi-point calibration curve should be generated using certified reference
standards of CFC-113. The linearity of the curve should be verified (R? > 0.995).

+ Method Blank: An analysis of a blank sample (e.g., reagent water for aqueous analysis,
purified nitrogen for air analysis) should be performed with each batch of samples to check
for contamination.

o Spike Recovery: A known amount of CFC-113 should be added to a sample matrix (matrix
spike) to assess the accuracy of the method. Recovery should typically be within 70-130%.

» Precision: Replicate analyses of a standard or a sample should be performed to determine
the precision of the method, which should be expressed as the relative standard deviation
(RSD).

Summary of Quantitative Performance

The following table summarizes typical performance characteristics that can be expected for
the analysis of CFC-113 using the described methodologies.

Parameter Typical Value Matrix Method

Method Detection Purge & Trap GC-
o ~0.004 pmol/kg Seawater

Limit (MDL) ECDI[5]

Method Detection Purge & Trap GC-
o 5.36 x 10718 M Groundwater

Limit (MDL) MSI[6]

Linearity (R?) >0.99 - GC-MS

Precision (RSD) < 15% - GC-MS

Spike Recovery 70-130% - GC-MS

Conclusion
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The analytical methods detailed in this application note, centered around purge and trap and
headspace GC-MS, provide a robust and sensitive framework for the detection and
guantification of CFC-113 in a variety of environmental and industrial matrices. By carefully
selecting sample preparation techniques and optimizing GC-MS parameters, researchers and
scientists can achieve the low detection limits required for regulatory compliance and
environmental monitoring. The principles and protocols presented here for CFC-113 serve as a
valuable starting point for the analysis of other chlorofluorocarbons and related volatile organic
compounds.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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